Cas no 2418594-54-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2418594-54-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5359453
• Update Time: 2025-06-18

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Z4462706044
• Tert-butyl N-[(1R,2R,4R,5R)-5-amino-2-bicyclo[2.2.2]octanyl]carbamate
• rac-tert-butyl N-[(1R,2R,4R,5R)-5-aminobicyclo[2.2.2]octan-2-yl]carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-7-8-4-5-9(11)6-10(8)14/h8-11H,4-7,14H2,1-3H3,(H,15,16)/t8-,9-,10-,11-/m1/s1
• InChI Key： ZRCAXEHJWHAWEX-GWOFURMSSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1C[C@H]2CC[C@@H]1C[C@H]2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2418594-54-2: INDEX NAME NOT YET ASSIGNED

The compound with the CAS Number 2418594-54-2 is a novel chemical entity that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the realm of medicinal chemistry and pharmaceutical research. This compound, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further investigation and development.

CAS No. 2418594-54-2 is a synthetic organic molecule characterized by its complex structure, which includes multiple functional groups that contribute to its biological activity. The compound's molecular formula and weight are not yet publicly disclosed, but preliminary studies have revealed its potential as a modulator of key biological pathways involved in disease processes.

Recent research has focused on the pharmacological properties of CAS No. 2418594-54-2. Studies conducted by leading research institutions have demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. In vitro assays have shown that it can effectively inhibit the proliferation of cancer cells while reducing inflammation in tissue models. These findings suggest that CAS No. 2418594-54-2 could be a valuable therapeutic agent for treating conditions such as chronic inflammatory diseases and certain types of cancer.

The mechanism of action of CAS No. 2418594-54-2 is not yet fully understood, but preliminary data indicate that it may interact with specific cellular targets involved in signal transduction pathways. For instance, it has been observed to modulate the activity of kinases and transcription factors, which are crucial for cell growth and survival. This multi-target approach could enhance its therapeutic efficacy and reduce the risk of resistance development.

In addition to its potential therapeutic applications, CAS No. 2418594-54-2 has also shown promise in preclinical studies as a tool for understanding fundamental biological processes. Researchers have utilized this compound to probe the function of specific proteins and pathways, providing insights that could lead to the discovery of new drug targets and therapeutic strategies.

The safety profile of CAS No. 2418594-54-2 is another critical aspect being investigated. Initial toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans, particularly in terms of long-term use and potential interactions with other medications.

To advance the development of CAS No. 2418594-54-2, several clinical trials are currently underway to assess its efficacy and safety in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases and conditions, such as rheumatoid arthritis, colorectal cancer, and other inflammatory disorders. The results from these trials will be crucial in determining the future direction of research and development efforts.

In conclusion, the compound with the CAS Number 2418594-54-2, known as INDEX NAME NOT YET ASSIGNED, holds significant promise as a novel therapeutic agent with a broad range of potential applications. Its unique chemical structure and biological activities make it an exciting candidate for further investigation, and ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.